Cas no 105879-34-3 (Benzeneacetamide, N-methyl-N-propyl-)

• Product Name: Benzeneacetamide, N-methyl-N-propyl-
• CAS No: 105879-34-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 1162216
• PubChem ID: 13736175
• Update Time: 2025-04-20

Benzeneacetamide, N-methyl-N-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-methyl-N-propyl-
• N-methyl-2-phenyl-N-propylacetamide
• SCHEMBL14415480
• 105879-34-3
• DTXSID90547999

• Inchi： 1S/C12H17NO/c1-3-9-13(2)12(14)10-11-7-5-4-6-8-11/h4-8H,3,9-10H2,1-2H3
• InChI Key： ORFWKDLRJBSKAW-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)N(C)CCC

Computed Properties

• Exact Mass: 191.13111
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31